Cas no 61497-47-0 (Isooctadecanal (9CI))

• Product Name: Isooctadecanal (9CI)
• CAS No: 61497-47-0
• MF: C₁₈H₃₆O
• MW: 268.47784614563
• CID: 515743
• PubChem ID: 6454209
• Update Time: 2025-04-19

Isooctadecanal (9CI) Chemical and Physical Properties

Names and Identifiers

• Isooctadecanal (9CI)
• isooctadecan-1-al
• 16-methylheptadecanal

• Inchi： 1S/C18H36O/c1-18(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19/h17-18H,3-16H2,1-2H3
• InChI Key： TVKFVQITCQGSIG-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 268.276616
• Monoisotopic Mass: 268.276616
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 7.8

Experimental Properties

• Density: 0.8203 (estimate)
• Melting Point: 43°C (estimate)
• Boiling Point: 341.64°C (estimate)
• Flash Point: 145.1°C
• Refractive Index: 1.4506 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes